Cas no 25167-12-8 (Phenol, diamino-)
Phenol, diamino- structure
Product Name:Phenol, diamino-
CAS No:25167-12-8
MF:C6H8N2O
MW:124.1405210495
CID:1421581
PubChem ID:10197681
Update Time:2025-04-20
Phenol, diamino- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, diamino-
- 3,5-diaminophenol
- 25167-12-8
- EN300-2956805
- AKOS006342101
- SCHEMBL62693
- 626-46-0
- DTXSID90436591
- Phenol, 3,5-diamino-
-
- Inchi: 1S/C6H8N2O/c7-4-1-5(8)3-6(9)2-4/h1-3,9H,7-8H2
- InChI Key: WFNVGXBEWXBZPL-UHFFFAOYSA-N
- SMILES: OC1C=C(C=C(C=1)N)N
Computed Properties
- Exact Mass: 124.06374
- Monoisotopic Mass: 124.063662883g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 87.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 72.3Ų
Experimental Properties
- PSA: 72.27
Phenol, diamino- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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